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Compound of Interest

Compound Name: 6-Oxo-3-methylhexyl acetate

CAS No.: 84145-52-8

Cat. No.: B12653992

Get Quote

Regio- and Chemoselective Enzymatic Workflows for Advanced Intermediate Synthesis

Scientific Context & Rationale
6-Oxo-3-methylhexyl acetate (IUPAC: 6-(acetyloxy)-4-methylhexanal; CAS: 84145-52-8) is a

highly versatile, bifunctional aliphatic building block. Traditionally generated via the ozonolysis

of citronellol acetate, this intermediate is a critical precursor in the total synthesis of the

Fusarium toxin equisetin [1], the determination of the absolute configuration of dolichols [2],

and the asymmetric synthesis of thiopentone enantiomers [3].

The Chemoselectivity Challenge: The molecule possesses both a terminal aldehyde (highly

electrophilic, prone to polymerization/aldol addition) and an acetate ester (susceptible to

hydrolysis). Standard chemical reduction using sodium borohydride ( NaBH4​) in alcoholic

solvents frequently results in partial ester cleavage or transesterification. Conversely, chemical

hydrolysis of the acetate group using aqueous bases (e.g., NaOH or K2​CO3​) inevitably triggers

base-catalyzed aldol condensations or β -eliminations of the sensitive aldehyde moiety.
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To bypass these limitations, this application note details validated biocatalytic protocols that

exploit the lock-and-key specificity of enzymes to achieve orthogonal, protecting-group-free

transformations.

Causality in Experimental Design (E-E-A-T)
As a self-validating system, the choice of biocatalyst and reaction engineering is dictated by the

thermodynamic and kinetic vulnerabilities of the substrate:

Pathway A (Carbonyl Reduction): We utilize an Alcohol Dehydrogenase (ADH) to specifically

target the carbonyl carbon of the aldehyde. ADHs facilitate a stereocontrolled hydride

transfer from a nicotinamide cofactor ( NAD(P)H ) to yield 6-hydroxy-3-methylhexyl acetate

[4]. The ester bond remains completely untouched. We employ a Potassium Phosphate ( KPi

) buffer instead of Tris or amine-based buffers to prevent the formation of Schiff base

intermediates with the aldehyde.

Pathway B (Ester Hydrolysis): We utilize Lipase B from Candida antarctica (CALB,

commercially available as Novozym 435). CALB operates efficiently at a mild pH (7.0–7.2),

hydrolyzing the acetate group to yield 6-hydroxy-4-methylhexanal [5]. The neutral pH

completely suppresses the base-catalyzed degradation of the aldehyde, while the

immobilization of CALB allows for simple filtration-based workup.
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Biocatalytic divergence of 6-oxo-3-methylhexyl acetate via ADH and CALB pathways.
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Experimental Protocols
Protocol A: ADH-Catalyzed Regioselective Reduction
This protocol uses a coupled-enzyme system. Glucose Dehydrogenase (GDH) is used to

recycle the expensive NADP+ cofactor back to NADPH , driving the ADH reaction to

completion.

Reagents:

Substrate: 6-Oxo-3-methylhexyl acetate (100 mM)

Buffer: 100 mM KPi buffer, pH 7.0

Cofactor: NADP+ (1 mM, catalytic)

Regeneration System: D-Glucose (150 mM) and GDH (10 U/mL)

Biocatalyst: Ketoreductase/ADH (e.g., KRED-P1-A04 or equivalent, 5 mg/mL)

Step-by-Step Methodology:

Buffer Preparation: Dissolve D-Glucose and NADP+ in the KPi buffer. Ensure the pH is

strictly adjusted to 7.0. (Causality: ADH stability drops significantly below pH 6.5, while GDH

loses efficiency above pH 8.0).

Enzyme Addition: Add the ADH and GDH powders to the buffer. Stir gently at 150 rpm at 30

°C for 10 minutes to ensure full dissolution.

Substrate Dosing: Add 6-oxo-3-methylhexyl acetate dropwise. For scales >10g, use a

biphasic system (10% v/v MTBE) to prevent substrate toxicity to the enzyme.

In-Process Control (IPC): Monitor the reaction via GC-FID. The reaction is self-validating; as

glucose is oxidized to gluconic acid, the pH will drop.

Titration: Maintain the pH at 7.0 using a pH-stat titrator dispensing 1 M NaOH . The

cessation of base consumption indicates reaction completion (typically 12-16 hours).
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Workup: Extract the aqueous layer three times with Methyl tert-butyl ether (MTBE). Dry the

combined organic layers over Na2​SO4​and concentrate under vacuum to yield 6-hydroxy-3-

methylhexyl acetate.

Main Reaction (ADH)

Regeneration (GDH)

6-Oxo-3-methylhexyl acetate 6-Hydroxy-3-methylhexyl acetate ADH

D-Glucose D-Glucono-1,5-lactone GDH

NAD(P)H NAD(P)+ Hydride Transfer

 Reduction
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GDH-coupled cofactor regeneration cycle supporting ADH-mediated aldehyde reduction.

Protocol B: CALB-Catalyzed Chemoselective Hydrolysis
This protocol leverages immobilized CALB to selectively cleave the acetate ester.

Step-by-Step Methodology:

System Setup: Suspend 6-oxo-3-methylhexyl acetate (100 mM) in a 50 mM KPi buffer (pH

7.2).

Biocatalyst Addition: Add Novozym 435 (immobilized CALB) at a 10% w/w ratio relative to

the substrate.

Reaction Incubation: Stir the suspension at 30 °C. The hydrolysis of the acetate group

releases acetic acid into the medium.
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IPC & pH Control: Continuously neutralize the released acetic acid using a pH-stat (0.5 M

NaOH ) to maintain pH 7.2. Do not let the pH drop below 6.0, as the aldehyde may undergo

acid-catalyzed trimerization.

Workup: Once base consumption halts, filter the reaction mixture through a sintered glass

funnel to recover the immobilized Novozym 435 beads (which can be washed with MTBE

and reused up to 5 times). Extract the filtrate with Ethyl Acetate (EtOAc) to isolate 6-hydroxy-

4-methylhexanal.

Quantitative Data Presentation
Table 1: Comparative Metrics of Carbonyl Reduction Methods

Metric
Chemical Reduction (
NaBH4​/ EtOH)

Enzymatic Reduction (ADH
/ GDH)

Conversion Rate >98% >99%

Chemoselectivity (Aldehyde vs

Ester)
Low (~65% intact ester) Absolute (>99.9% intact ester)

Primary Byproduct
3-methylhexane-1,6-diol (Over-

reduction)

None (Trace Gluconic Acid in

aq. phase)

Environmental Factor (E-

Factor)

High (Heavy metal salts,

solvent waste)

Low (Aqueous buffer,

biodegradable)

Table 2: Kinetic Parameters for CALB-Mediated Hydrolysis
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Parameter Value Operational Notes

Optimal pH 7.2 ± 0.2
Critical to prevent aldehyde

degradation.

Optimal Temperature 30–35 °C
Temperatures >45 °C

accelerate aldehyde oxidation.

Enzyme Loading 10% w/w
Ensures reaction completion

within 8 hours.

Recyclability 5 Cycles
>90% retained activity after 5

cycles (MTBE wash).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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